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Compound of Interest

Compound Name: Doxepin

Cat. No.: B10761459 Get Quote

Introduction
Doxepin is a tricyclic antidepressant (TCA) used for the treatment of major depressive

disorder, anxiety, and insomnia.[1] Accurate and sensitive quantification of doxepin and its

active metabolite, nordoxepin, in human plasma is crucial for pharmacokinetic studies,

bioequivalence assessment, and therapeutic drug monitoring. This application note describes a

robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method

for the simultaneous determination of doxepin and nordoxepin in human plasma. The method

utilizes liquid-liquid extraction for sample preparation and offers high selectivity and sensitivity

for routine analysis.

Experimental
Materials and Reagents

Doxepin hydrochloride (99.8% purity)

Nordoxepin (99.2% purity)

Propranolol (Internal Standard, IS)

Desipramine (Internal Standard, IS)

Methyl tert-butyl ether (MTBE)
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium formate

Ammonium acetate

Formic acid

Deionized water

Human plasma (blank)

Equipment
Liquid Chromatograph (LC) system

Tandem Mass Spectrometer (MS/MS) with a Turbo Ion Spray® source[1][2]

Hypurity C8 column (100 mm × 4.6 mm, 5 µm)[1][3][4]

Vortex mixer

Centrifuge

Nitrogen evaporator

Sample Preparation
A liquid-liquid extraction (LLE) procedure was employed for the extraction of doxepin,

nordoxepin, and the internal standards from human plasma.[1][3][4]

Thaw plasma samples to room temperature and vortex to ensure homogeneity.

To 500 µL of plasma in a centrifuge tube, add the internal standard solution.

Add 200 µL of 100 mM ammonium acetate solution (pH 8).[1]
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Add 4.0 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

Vortex the mixture for an extended period.

Centrifuge the samples for 5 minutes at 1811g.[1]

Freeze the aqueous layer in a dry ice bath and transfer the organic layer to a clean tube.

Evaporate the organic solvent to dryness at 40 °C under a gentle stream of nitrogen.

Reconstitute the dried residue with 300 µL of the mobile phase.[1]

Inject 15 µL of the reconstituted sample into the LC-MS/MS system.[1][2]

LC-MS/MS Conditions
Chromatographic Conditions:

Parameter Value

Column Hypurity C8 (100 mm × 4.6 mm, 5 µm)[1][3][4]

Mobile Phase

A mixture of acetonitrile-methanol (95:5, v/v)

and 2.0 mM ammonium formate in a 93:7 (v/v)

ratio[1][3][4]

Flow Rate Not specified in the provided context

Injection Volume 15 µL[1][2]

Autosampler Temp. 4 °C[2]

Run Time Not specified in the provided context

Mass Spectrometric Conditions:
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Parameter Value

Mass Spectrometer Triple quadrupole mass spectrometer[1][2]

Ionization Mode Positive Ionization[1][2]

Acquisition Mode Multiple Reaction Monitoring (MRM)[1][2]

MRM Transitions Doxepin: m/z 280.1 → 107.0[1][2][3][4][5][6]

Nordoxepin: m/z 266.0 → 107.0[1][2][3][4][5][6]

Propranolol (IS): m/z 260.1 → 116.1[1][2][3][4]

[5][6]

Desipramine (IS): m/z 267.1 → 72.1[1][2][3][4]

[5][6]

Dwell Time 300 ms[1]

Results and Discussion
The developed LC-MS/MS method demonstrated excellent sensitivity, selectivity, and

robustness for the quantification of doxepin and nordoxepin in human plasma.

Linearity and Sensitivity
The method was found to be linear over the concentration range of 15.0–3900 pg/mL for

doxepin and 5.00–1300 pg/mL for nordoxepin.[2][3][5] The mean correlation coefficients (r²)

were 0.9991 for doxepin and 0.9993 for nordoxepin, indicating excellent linearity.[2][3][5]

Precision and Accuracy
The intra-batch and inter-batch precision (% CV) for both analytes were ≤ 8.3% across all

quality control levels.[3][5] The accuracy results were also within acceptable limits,

demonstrating the reliability of the method.

Recovery
The liquid-liquid extraction procedure yielded high and consistent recoveries for both analytes.

The extraction recovery ranged from 86.6% to 90.4% for doxepin and 88.0% to 99.1% for
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nordoxepin.[1][2][3][5]

Quantitative Data Summary
Parameter Doxepin Nordoxepin

Linearity Range (pg/mL) 15.0 - 3900[2][3][5] 5.00 - 1300[2][3][5]

Correlation Coefficient (r²) 0.9991[2][3][5] 0.9993[2][3][5]

Intra-batch Precision (% CV) ≤ 8.3[3][5] ≤ 8.3[3][5]

Inter-batch Precision (% CV) ≤ 8.3[3][5] ≤ 8.3[3][5]

Extraction Recovery (%) 86.6 - 90.4[1][2][3][5] 88.0 - 99.1[1][2][3][5]

Conclusion
This application note presents a validated LC-MS/MS method for the sensitive and reliable

quantification of doxepin and nordoxepin in human plasma. The method is suitable for use in

clinical and research settings for pharmacokinetic and bioequivalence studies.
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Plasma Sample (500 µL)

Add Internal Standard

Add Ammonium Acetate (pH 8)

Liquid-Liquid Extraction
(Methyl tert-butyl ether)

Vortex

Centrifuge (1811g, 5 min)

Separate Organic Layer

Evaporate to Dryness (40°C, N2)

Reconstitute in Mobile Phase

Inject into LC-MS/MS

Chromatographic Separation
(Hypurity C8 Column)

Mass Spectrometric Detection
(MRM Mode)

Quantification

Click to download full resolution via product page

Caption: Workflow for Doxepin Quantification in Plasma.
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Doxepin Fragmentation Pathway

Doxepin (Precursor Ion)
 m/z 280.1

Product Ion
 m/z 107.0

Fragmentation

Click to download full resolution via product page

Caption: Doxepin MRM Fragmentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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